Cas no 61735-72-6 (1-Naphthalenamine, 4-chloro-6,7-dimethyl-5,8-dinitro-)

• Product Name: 1-Naphthalenamine, 4-chloro-6,7-dimethyl-5,8-dinitro-
• CAS No: 61735-72-6
• MF: C₁₂H₁₀ClN₃O₄
• MW: 295.678501605988
• CID: 468061
• PubChem ID: 12347922
• Update Time: 2025-04-19

1-Naphthalenamine, 4-chloro-6,7-dimethyl-5,8-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenamine, 4-chloro-6,7-dimethyl-5,8-dinitro-
• 4-chloro-6,7-dimethyl-5,8-dinitronaphthalen-1-amine
• DTXSID60492982
• 61735-72-6

• Inchi： 1S/C12H10ClN3O4/c1-5-6(2)12(16(19)20)10-8(14)4-3-7(13)9(10)11(5)15(17)18/h3-4H,14H2,1-2H3
• InChI Key： UVXFJBRGAPCFSG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C(C(C)=C(C)C(=C21)[N+](=O)[O-])[N+](=O)[O-])N

Computed Properties

• Exact Mass: 295.0361
• Monoisotopic Mass: 295.0359835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 112.3